1-benzoyl-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H18ClFN2O2/c20-16-12-15(6-7-17(16)21)22-18(24)13-8-10-23(11-9-13)19(25)14-4-2-1-3-5-14/h1-7,12-13H,8-11H2,(H,22,24)
• InChI Key: YYFVOKPJKVFGQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=C(C=C2)F)Cl)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H18ClFN2O2
• Molecular Weight: 360.8 g/mol

Description

“1-benzoyl-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide” is a chemical compound with the molecular formula C11H13ClFN. It is a solid substance and has a molecular weight of 213.68 g/mol.

Molecular Structure Analysis

The InChI code for “this compound” is "1S/C11H13ClFN/c12-10-8-9 (4-5-11 (10)13)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2". The SMILES representation is "FC1=C (Cl)C=C (C=C1)N1CCCCC1".

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a molecular weight of 213.68 g/mol. The IUPAC name is "1-(3-chloro-4-fluorophenyl)piperidine".

Scientific Research Applications

BCFPA has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties in preclinical studies. BCFPA has also been investigated as a potential treatment for neuropathic pain, anxiety disorders, and depression.

Mechanism of Action

Target of Action

The primary target of 1-benzoyl-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide is Glycogen phosphorylase, liver form . This enzyme plays a crucial role in glycogenolysis, the process of breaking down glycogen into glucose-1-phosphate for energy production.

Biochemical Pathways

The compound’s action primarily affects the glycogenolysis pathway . By modulating the activity of glycogen phosphorylase, it can influence the rate at which glycogen is broken down into glucose-1-phosphate. This could have downstream effects on other pathways involved in energy metabolism.

Advantages and Limitations for Lab Experiments

BCFPA has several advantages for use in lab experiments. It is a highly selective TRPV1 antagonist, which allows for the investigation of the role of this channel in pain perception and inflammation. BCFPA is also relatively stable and easy to synthesize, making it a cost-effective research tool. However, BCFPA has some limitations, including its low solubility in aqueous solutions and its potential off-target effects on other ion channels and receptors.

Future Directions

There are several future directions for research on BCFPA. One area of interest is the development of more potent and selective TRPV1 antagonists for the treatment of pain and inflammation. Another area of research is the investigation of the potential neuroprotective effects of BCFPA in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, the use of BCFPA as a research tool to investigate the role of TRPV1 and GABA receptors in various physiological and pathological conditions is an area of ongoing research.
Conclusion:
In conclusion, 1-benzoyl-N-(3-chloro-4-fluorophenyl)piperidine-4-carboxamide is a synthetic compound that has potential applications in the field of medicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on BCFPA may lead to the development of new treatments for pain, inflammation, and neurological disorders.

Synthesis Methods

BCFPA is synthesized through a multi-step process that involves the reaction of 3-chloro-4-fluorobenzoyl chloride with piperidine-4-carboxamide in the presence of a base. The resulting intermediate is then treated with benzoyl chloride to obtain the final product. The purity and yield of the compound can be improved through various purification techniques such as recrystallization and column chromatography.